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Compound of Interest

Compound Name: Balipodect

Cat. No.: B612202

For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like Balipodect is a critical component of laboratory safety and
regulatory compliance. While specific institutional and local guidelines must always be followed,
this document provides a comprehensive overview of the recommended procedures for the
safe disposal of Balipodect, ensuring the protection of personnel and the environment.

Balipodect (also known as TAK-063) is a selective phosphodiesterase 10A (PDE10A) inhibitor
that was under development for the treatment of schizophrenia.[1] As with any investigational
drug, its disposal requires careful consideration of its chemical properties and potential
hazards.

Key Chemical and Physical Properties of Balipodect

A summary of Balipodect's relevant data is presented below. This information is crucial for a
preliminary risk assessment, although it is imperative to always consult the compound's
specific Safety Data Sheet (SDS) for comprehensive details.
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Property Value Source
Molecular Formula C23H17FN602 DrugBank Online
Molar Mass 428.427 g-mol-1 Wikipedia
Appearance Solid, White TargetMol
Solubility in DMSO 79 mg/mL (184.4 mM) TargetMol
Storage (Powder) -20°C for 3 years TargetMol
Storage (In solvent) -80°C for 1 year TargetMol

Step-by-Step Disposal Procedures for Balipodect

The following procedures are based on general best practices for the disposal of non-
hazardous investigational compounds. Always consult the specific Safety Data Sheet (SDS) for
Balipodect and your institution's Environmental Health and Safety (EHS) guidelines before
proceeding.

1. Initial Assessment and Decontamination:

o Consult the SDS: The SDS is the primary source of information regarding the hazards,
handling, and disposal of Balipodect.

o Personal Protective Equipment (PPE): At a minimum, wear standard laboratory PPE,
including safety glasses, a lab coat, and chemical-resistant gloves.

o Decontaminate Empty Containers: Empty containers that held Balipodect should be triple-
rinsed with an appropriate solvent. The rinsate should be collected and disposed of as
chemical waste.

o Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,
including the name "Balipodect” and any known hazard information.

N

. Disposal of Unused or Waste Balipodect:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b612202?utm_src=pdf-body
https://www.benchchem.com/product/b612202?utm_src=pdf-body
https://www.benchchem.com/product/b612202?utm_src=pdf-body
https://www.benchchem.com/product/b612202?utm_src=pdf-body
https://www.benchchem.com/product/b612202?utm_src=pdf-body
https://www.benchchem.com/product/b612202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Non-Hazardous Waste Stream: If Balipodect is determined to be non-hazardous according
to RCRA guidelines and institutional assessment, it can typically be disposed of through a

chemical waste contractor.[2]

e Segregation: Do not mix Balipodect waste with other waste streams unless explicitly
permitted by your EHS department.

o Packaging:
o Solid Waste: Place solid Balipodect waste in a securely sealed, labeled container.

o Liquid Waste: Collect liquid waste containing Balipodect (e.g., solutions, rinsate) in a
compatible, sealed, and labeled waste container.

3. General Disposal Workflow:

The following diagram illustrates the decision-making process for the proper disposal of

Balipodect.
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Balipodect Disposal Decision Workflow

Experimental Protocols
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While specific disposal protocols are not detailed in the available literature for Balipodect,
general guidance for the disposal of investigational drugs in a clinical research setting provides
a relevant framework. This involves contacting the institution's Environmental Health and
Safety department to determine if the medication is considered hazardous waste under the
Resource Conservation and Recovery Act (RCRA).[2] Non-hazardous agents can often be
placed in designated biohazard-chemotoxic containers for incineration.[2]

For unused medicines in a non-professional setting, the FDA recommends removing the drugs
from their original containers, mixing them with an unappealing substance (like dirt or cat litter),
placing the mixture in a sealed container, and then disposing of it in the household trash.[3]
However, this is not appropriate for a laboratory setting.

Disclaimer: This information is intended as a general guide. Always prioritize the specific
instructions provided in the Safety Data Sheet (SDS) for Balipodect and adhere to all local,
state, and federal regulations, as well as your institution's established protocols for chemical
waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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